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CAS No.: 19722-86-2

Cat. No.: B3039156

Get Quote

Abstract & Introduction
While Fluorescein Diacetate (FDA) is the gold standard for general cell viability and non-

specific esterase activity, it often lacks the specificity required for characterizing lipases or

esterases that act on medium-chain fatty acids. Fluorescein Dicaprylate (FDC) fills this niche.

Structurally, FDC consists of a fluorescein moiety esterified with two caprylate (C8) chains. This

increased hydrophobicity makes it an ideal probe for C8-specific esterases and lipases,

enzymes frequently targeted in metabolic disease research and microbial pathogenesis.

This guide outlines a robust, self-validating 96-well plate protocol for quantifying FDC

hydrolysis. Unlike standard colorimetric assays (e.g., p-Nitrophenol), this fluorometric method

offers superior sensitivity and dynamic range, provided that specific physicochemical

constraints—solubility and pH dependence—are rigorously managed.

Mechanistic Principle

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b3039156#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3039156?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The assay relies on the enzymatic hydrolysis of the non-fluorescent FDC substrate.[1] Upon

cleavage of the two caprylate ester bonds by a lipase or esterase, highly fluorescent

fluorescein is released.[1][2][3]

Key Reaction Constraints:

Quenching: The fluorescence of the product (fluorescein) is highly pH-dependent. It is

significantly quenched below pH 7.0. Therefore, the assay buffer must maintain a pH > 7.5.

Solubility: FDC is highly lipophilic. Without proper solvent management (DMSO/Ethanol) and

rapid dispersion, it may precipitate in aqueous buffers, causing light scattering that interferes

with fluorescence readings.
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Figure 1: Enzymatic hydrolysis pathway of Fluorescein Dicaprylate. The release of the

fluorophore requires the cleavage of lipophilic C8 chains.

Materials & Preparation
Reagents

Substrate: Fluorescein Dicaprylate (FDC) (Solid).[1]

Solvent: Dimethyl Sulfoxide (DMSO), anhydrous (Grade >99.9%).

Assay Buffer: 50 mM Tris-HCl or Phosphate Buffer, pH 8.0.

Scientist's Note: Do not use acidic buffers (e.g., Acetate pH 5.0). Fluorescein has a pKa

~6.4; maximal emission occurs at pH > 8.0.

Standard: Fluorescein Sodium Salt (for quantitation).
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Positive Control: Porcine Pancreatic Lipase or a known esterase (e.g., Candida rugosa

lipase).

Preparation Protocol
1. Stock Solution (10 mM): Dissolve 5.8 mg of FDC (MW: ~584.7 g/mol ) in 1 mL of anhydrous

DMSO.

Storage: Aliquot into amber tubes and store at -20°C. Stable for 1 month. Avoid repeated

freeze-thaw cycles to prevent spontaneous hydrolysis.

2. Working Substrate Solution (Use Immediately): Dilute the Stock Solution into the Assay

Buffer to a final concentration of 10–50 µM just before use.

Critical Step: Add the DMSO stock dropwise to the vortexing buffer to prevent

microprecipitation. If the solution turns cloudy, the substrate has aggregated, which will skew

kinetic data.

Experimental Protocol (96-Well Plate)
Senior Scientist Insight: This protocol utilizes a Kinetic Read mode. Endpoint assays are risky

with lipases because the reaction rate often slows down as the substrate precipitates or

product inhibition occurs. Kinetic reads allow you to identify the linear range (Vmax).

Plate Map Setup
Design your plate to include the following controls for data integrity:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3039156?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Well Type Component A Component B Component C Purpose
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No Enzyme (NC) Buffer (90 µL) --
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µL)
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Spontaneous

Hydrolysis

No Substrate

(Blk)
Buffer (90 µL)

Enzyme/Sample

(10 µL)
--

Measure

Autofluorescence

Pos. Control

(PC)
Buffer (80 µL)

Known Lipase

(10 µL)

Substrate (10

µL)

Validate Assay

Performance

Standard (Std) Buffer Fluorescein Std --
Convert RFU to

µM

Step-by-Step Workflow
Enzyme Addition: Add 10 µL of Test Samples, Positive Controls, and Assay Buffer (for

Negative Controls) to the 96-well black-walled plate (clear bottom).

Buffer Addition: Add 80 µL of Assay Buffer (pH 8.0) to all wells.

Temperature Equilibration: Incubate the plate at 37°C for 5 minutes inside the plate reader.

Why? Lipases are temperature sensitive. Starting cold will produce a thermal lag phase in

your kinetic curve.

Substrate Initiation: Use a multi-channel pipette to add 10 µL of the Working Substrate

Solution to all reaction wells.

Action: Mix immediately by orbital shaking (in-reader) for 10 seconds.

Data Acquisition:

Mode: Kinetic (read every 60 seconds for 30–60 minutes).

Excitation: 485 nm (Bandwidth 9 nm).
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Emission: 525 nm (Bandwidth 20 nm).

Gain: Set based on the High Standard (10 µM Fluorescein) to reach ~80% saturation.
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Figure 2: Assay workflow ensuring temperature stability and rapid mixing to prevent substrate

precipitation.
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Data Analysis & Calculations
Do not use the raw Endpoint RFU values. Instead, calculate the Initial Velocity (Vo).

Plot Data: Time (X-axis) vs. RFU (Y-axis).

Identify Linear Range: Select the time window where the slope is constant (typically 5–15

minutes). Avoid the lag phase or the plateau.

Calculate Slope:

.

Subtract Background:

Convert to Activity: Use the Fluorescein Standard Curve (RFU vs. µM) to determine the

Conversion Factor (CF).

Troubleshooting & Optimization
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Issue Probable Cause Corrective Action

High Background (No Enzyme) Spontaneous hydrolysis

FDC is unstable in water.

Prepare working solution

immediately before use.

Ensure stock is anhydrous

DMSO.

Low Signal Low pH (< 7.[4]0)

Fluorescein fluorescence

drops 50% at pH 6.4. Adjust

buffer to pH 8.0–8.5.

Cloudy Wells / Erratic Data Substrate Precipitation

FDC is hydrophobic.[1][3]

Decrease substrate

concentration or add 0.01%

Triton X-100 to stabilize (verify

enzyme tolerance first).

Non-Linear Kinetics Substrate Depletion

The enzyme is too

concentrated. Dilute the

sample 1:10 or 1:100.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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